Cas no 187396-76-5 (Ethyl 5-iodo-2-methoxybenzoate)

Ethyl 5-iodo-2-methoxybenzoate is a versatile aromatic ester with a molecular formula of C₁₀H₁₁IO₃. It features a methoxy group and an iodine substituent on the benzoate ring, enhancing its reactivity in cross-coupling reactions such as Suzuki or Sonogashira couplings. The ethyl ester group improves solubility in organic solvents, facilitating its use in synthetic applications. This compound serves as a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly in constructing complex heterocycles or functionalized aromatic systems. Its stability under standard conditions and well-defined reactivity profile make it a reliable reagent for precision organic transformations.

Ethyl 5-iodo-2-methoxybenzoate structure

187396-76-5 structure

Product Name:Ethyl 5-iodo-2-methoxybenzoate

CAS No:187396-76-5

MF:C₁₀H₁₁IO₃

MW:306.097015619278

CID:1030740

PubChem ID:18931281

Update Time:2025-11-02

Ethyl 5-iodo-2-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

- Ethyl 5-iodo-2-methoxybenzoate
- LogP
- 5-iodo-2-methoxyBenzoic acid ethyl ester
- SCHEMBL6467757
- DTXSID40596598
- 187396-76-5
- Ethyl5-iodo-2-methoxybenzoate
- ZGLSJSXSVPSANZ-UHFFFAOYSA-N
- A813145
- Benzoic acid, 5-iodo-2-methoxy-, ethyl ester
- DB-065605
- AKOS015843547
- ethyl 5-iodanyl-2-methoxy-benzoate
- Inchi： 1S/C10H11IO3/c1-3-14-10(12)8-6-7(11)4-5-9(8)13-2/h4-6H,3H2,1-2H3
- InChI Key： ZGLSJSXSVPSANZ-UHFFFAOYSA-N
- SMILES： IC1C=CC(=C(C(=O)OCC)C=1)OC

Computed Properties

Exact Mass: 305.97483
Monoisotopic Mass: 305.97529g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 4
Complexity: 196
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.8
Topological Polar Surface Area: 35.5Å²

Experimental Properties

PSA: 35.53

Ethyl 5-iodo-2-methoxybenzoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A019096075-1g	Ethyl 5-iodo-2-methoxybenzoate	187396-76-5	95%	1g	$400.00	2023-09-02
Chemenu	CM156711-5g	ethyl 5-iodo-2-methoxybenzoate	187396-76-5	95%	5g	$626	2022-12-31
Ambeed	A227445-1g	Ethyl 5-iodo-2-methoxybenzoate	187396-76-5	95+%	1g	$178.0	2024-07-28
Crysdot LLC	CD12101967-5g	Ethyl 5-iodo-2-methoxybenzoate	187396-76-5	95+%	5g	$662	2024-07-24